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Compound of Interest

Compound Name: Sodium carbonate decahydrate

Cat. No.: B1198397 Get Quote

A Comparative Analysis of the Thermal Properties of Sodium Carbonate Monohydrate and

Decahydrate for Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed comparison of the thermal properties of sodium carbonate

monohydrate (Na₂CO₃·H₂O) and sodium carbonate decahydrate (Na₂CO₃·10H₂O). The

information is intended for researchers, scientists, and professionals in drug development who

utilize these compounds in their work. The guide summarizes key thermal characteristics,

outlines experimental protocols for their analysis, and presents the data in a clear, comparative

format.

Data Presentation
The thermal behavior of sodium carbonate monohydrate and decahydrate is primarily

characterized by their dehydration processes. The following table summarizes the key

quantitative data related to these transformations.
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Property
Sodium Carbonate
Monohydrate
(Na₂CO₃·H₂O)

Sodium Carbonate
Decahydrate
(Na₂CO₃·10H₂O)

Molar Mass 124.004 g/mol [1] 286.14 g/mol [2]

Decomposition Temperature

Stable up to ~100°C, with

dehydration occurring in the

range of 64-113°C.[1][3][4]

Dehydration begins around

32.5°C (melting point) and

proceeds in stages.[2][5] The

first stage to monohydrate is

completed by approximately

60°C.[5]

Dehydration Process

A one-step process, losing one

mole of water to form

anhydrous sodium carbonate.

A multi-step process, first

losing nine moles of water to

form the monohydrate, which

then dehydrates to the

anhydrous form at higher

temperatures.[5][6]

Enthalpy of Dehydration

The enthalpy change for the

dehydration of the

monohydrate has been

reported with an activation

energy of 71.5 kJ/mol.[7]

The enthalpy change for the

dehydration to the

monohydrate is approximately

52.7 kJ/mol of H₂O.[8]

Activation Energy (Ea) for

Dehydration
71.5 kJ/mol[7]

~57 kJ/mol for the dehydration

to monohydrate.[9]

Appearance of Dehydrated

Product

Forms porous anhydrous

sodium carbonate.[10]

Initially forms porous sodium

carbonate monohydrate.[9][11]

Experimental Protocols
The thermal properties outlined above are typically determined using thermogravimetric

analysis (TGA) and differential scanning calorimetry (DSC). The following are generalized

experimental protocols for these analyses.

Thermogravimetric Analysis (TGA)
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Objective: To determine the temperature and mass loss associated with the dehydration of

sodium carbonate hydrates.

Methodology:

A small, accurately weighed sample of the sodium carbonate hydrate (typically 3-5 mg) is

placed in a TGA sample pan (e.g., alumina or platinum).

The sample is heated in a controlled atmosphere (e.g., dry nitrogen or air) at a constant

heating rate (e.g., 10 K/min).[4]

The mass of the sample is continuously monitored as a function of temperature.

The resulting TGA curve plots the percentage mass loss versus temperature. The onset and

completion temperatures of the dehydration steps are determined from this curve.

The derivative of the TGA curve (DTG) can be used to identify the temperatures of the

maximum rates of mass loss.[4]

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with the thermal transitions (e.g., dehydration,

melting) of sodium carbonate hydrates.

Methodology:

A small, accurately weighed sample of the hydrate (typically 2-5 mg) is hermetically sealed in

an aluminum or copper DSC pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are heated at a constant rate (e.g., 10 K/min) in a controlled

atmosphere.[4]

The DSC instrument measures the difference in heat flow required to maintain the sample

and reference at the same temperature.
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The resulting DSC curve shows endothermic or exothermic peaks corresponding to thermal

events. For dehydration, an endothermic peak is observed.[4] The area under the peak is

proportional to the enthalpy change of the transition.

Mandatory Visualization
The following diagram illustrates the logical workflow for the comparative thermal analysis of

sodium carbonate monohydrate and decahydrate.
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Caption: Workflow for comparative thermal analysis of sodium carbonate hydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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